4-Quinolinemethanol, alpha-(trifluoromethyl)-

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-quinolin-4-ylethanol
• InChI: InChI=1S/C11H8F3NO/c12-11(13,14)10(16)8-5-6-15-9-4-2-1-3-7(8)9/h1-6,10,16H
• InChI Key: VJFHRODGSXNXNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C(C(F)(F)F)O

Description

4-Quinolinemethanol, alpha-(trifluoromethyl)- is a chemical compound with the molecular formula C11H8F3NO. It is known for its unique structure, which includes a quinoline ring and a trifluoromethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Quinolinemethanol, alpha-(trifluoromethyl)- typically involves the introduction of the trifluoromethyl group to the quinoline ring. One common method is the reaction of quinoline derivatives with trifluoromethylating agents under controlled conditions.

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

4-Quinolinemethanol, alpha-(trifluoromethyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline carboxylic acids.

Reduction: Reduction reactions can convert it into quinoline derivatives with different functional groups.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like sodium hydride (NaH) and various nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions include quinoline carboxylic acids, reduced quinoline derivatives, and substituted quinoline compounds .

Scientific Research Applications

4-Quinolinemethanol, alpha-(trifluoromethyl)- has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

Industry: The compound is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Quinolinemethanol, alpha-(trifluoromethyl)- involves its interaction with molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s ability to bind to these targets, thereby modulating their activity. This interaction can lead to various biological effects, including enzyme inhibition and alteration of cellular pathways .

Comparison with Similar Compounds

Similar Compounds

Mefloquine: A well-known antimalarial drug with a similar quinoline structure.

Halofantrine: Another antimalarial compound with structural similarities.

Pyronaridine: Used in combination therapies for malaria treatment.

Uniqueness

4-Quinolinemethanol, alpha-(trifluoromethyl)- is unique due to its trifluoromethyl group, which imparts distinct chemical and biological properties. This group enhances the compound’s stability and ability to interact with biological targets, making it a valuable compound in various research and industrial applications .